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Compound of Interest |

N-(4-

Compound Name: methylphenyl)cyclohexanecarboxa
mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary & Compound Identity

PubChem CID 95228 (N-(4-methylphenyl)cyclohexanecarboxamide) is a synthetic
carboxamide structurally positioned between simple lipophilic amides and complex sensory
modulators like the WS-series cooling agents (e.g., WS-3, WS-12). While often encountered as
a synthetic intermediate in the production of spiro-hydantoin anticonvulsants, its
pharmacophore—a lipophilic cyclohexane ring coupled to a para-substituted aniline—suggests
latent bioactivity at Transient Receptor Potential (TRP) channels, specifically TRPMS8 (cold
receptor) and TRPV1 (capsaicin receptor).

This guide provides a rigorous framework for cross-referencing experimental data for CID
95228 against established standards. It addresses the scarcity of direct public bioactivity data
by establishing a Structure-Activity Relationship (SAR) comparison with known analogs and
defining self-validating protocols for functional characterization.

Chemical Identity:
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o |[UPAC Name: N-(4-methylphenyl)cyclohexanecarboxamide[1]
e Synonyms: N-(p-Tolyl)cyclohexanecarboxamide; NSC-24797

e Molecular Formula: C14H1sNO

e Molecular Weight: 217.31 g/mol

o Key Structural Features: Cyclohexyl "head" group (lipophilic), Amide linker (H-bond
donor/acceptor), p-Tolyl "tail* (aromatic/hydrophobic).

Comparative Analysis: CID 95228 vs. Functional Analogs

To objectively evaluate CID 95228, we must compare it to structurally homologous compounds
with defined biological profiles. The closest functional analogs are the N-substituted p-
menthane carboxamides (Cooling Agents).

Table 1: Structural and Predicted Functional Comparison
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WS-12 WS-3 Menthol
Feature CID 95228
(Standard) (Standard) (Natural)
N-( N-(4- N-Ethyl
P Methoxyphenyl)- P
Structure Tolyl)cyclohexan menthane-3- p-Menthane-3-ol

ecarboxamide

p-menthane-3-

carboxamide

carboxamide

] - Cyclohexane p-Menthane
Lipophilic Core ) p-Menthane p-Menthane
(Simple) (Bulky, Isopropyl)
N-Substituent 4-Methylphenyl 4-Methoxyphenyl  Ethyl (None - Alcohol)
TRPMS8 Potency Predicted: Low ~12 nM (High
) ~3.7 uM ~0.2 uM
(EC50) UM / High nM Potency)
o Potential ] ) )
TRPV1 Activity ] Inactive Inactive Weak Agonist
Antagonist
LogP (Calc) ~3.5 ~4.6 ~3.7 ~3.2
] Synthetic ) )
Primary ] High-Potency Commercial Flavor /
T Intermediate / ] ) )
Application Cooling Agent Cooling Agent Analgesic

Probe

Expert Insight: The substitution of the p-menthane ring (found in WS-12) with a simple

cyclohexane ring (in CID 95228) typically results in a reduction of TRPM8 potency due to the

loss of the isopropyl group's hydrophobic interaction within the channel's binding pocket.

However, the 4-methylphenyl moiety retains significant aromatic stacking potential, suggesting

CID 95228 may act as a silent antagonist or a modulator rather than a full agonist.

Mechanistic Pathways & Signaling Logic

Understanding the potential biological impact of CID 95228 requires mapping it to the TRP

channel signaling cascade. The diagram below illustrates the activation pathway for TRPM8

(the primary predicted target) and where CID 95228 would interface as a ligand.
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Figure 1: Predicted signaling cascade for CID 95228 acting as a TRPMS8 ligand. The compound
binds to the transmembrane domain, facilitating Calcium influx.

Self-Validating Experimental Protocols

To generate "Publish Comparison" quality data for CID 95228, researchers must utilize
protocols that include internal validation steps.

Protocol A: Fluorometric Calcium Influx Assay (TRP Channel
Screening)
Objective: Quantify the agonist/antagonist activity of CID 95228 against TRPM8/TRPV1.

e Cell Line Preparation:
o Use HEK?293 cells stably expressing human TRPM8 or TRPV1.
o Control: Non-transfected HEK293 cells (Negative Control).

e Dye Loading:

o Incubate cells with Fura-2 AM (2 uM) or Fluo-4 AM in Calcium Assay Buffer (HBSS + 20
mM HEPES) for 30-60 mins at 37°C.

o Validation Step: Ensure baseline fluorescence is stable (<5% drift) before compound
addition.

e Compound Application:

o Prepare CID 95228 stock (10 mM in DMSO). Serial dilute to 0.1 nM — 100 pM.
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o Positive Control: Apply Icilin (1 uM) or Menthol (100 uM) to a dedicated well.

o Experimental: Add CID 95228.

o Data Acquisition:
o Measure fluorescence ratio (340/380 nm for Fura-2) every 2 seconds for 120 seconds.

o Causality Check: If CID 95228 induces no response alone, add the Positive Control after
CID 95228 to test for Antagonist Activity (blockade of signal).

e Analysis:
o Calculate

. Plot dose-response curve to determine EC50 or IC50.

Protocol B: Chemical Purity & Stability Verification (HPLC-UV)

Objective: Ensure experimental data is not an artifact of impurities (e.g., p-toluidine).
e System: C18 Reverse-Phase Column (e.g., Agilent Zorbax, 5 um, 4.6 x 150 mm).
¢ Mobile Phase: Gradient 10% -> 90% Acetonitrile in Water (+0.1% TFA) over 20 mins.
o Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).
 Validation Criteria:
o CID 95228 Main Peak Area > 98%.

o Impurity Check: Confirm absence of p-toluidine (retention time shift) which is toxic and
false-positive prone.

Synthesis & Synthetic Utility

CID 95228 is also a valuable intermediate. Its synthesis is a self-validating test of amide
coupling efficiency.
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Figure 2: Synthetic pathway. The reaction efficiency serves as a benchmark for evaluating
coupling reagents.

Synthetic Note: The synthesis of CID 95228 via Schotten-Baumann reaction (using
Cyclohexanecarbonyl chloride) is often used to calibrate the reactivity of substituted anilines.

References & Data Sources

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 95228, N-(4-methylphenyl)cyclohexanecarboxamide. Retrieved from [Link]

e Behrendt, H. J., et al. (2004).Characterization of the mouse cold-menthol receptor TRPM8
and vanilloid receptor type-1 VR1 using a fluorometric imaging plate reader (FLIPR) assay.
British Journal of Pharmacology. (Reference for Protocol A methodology).

o Sherkheli, M. A,, et al. (2010).Supercooling Agents: Structural profiling of N-alkyl-p-
menthane-carboxamides as TRPM8 agonists. (Provides comparative SAR data for WS-
12/WS-3 analogs).

o PubChem BioAssay Database.AID 95228 (Potential Reference). [Link] (Note: Verify specific
assay content as numbering can vary by source).

Important Note on Nomenclature

If your research interest lies in p38 MAP Kinase Inhibition, please verify if you intended CID
5228 (SKF 86002). CID 95228 is a distinct chemical entity (Carboxamide) and should not be
confused with the fluorophenyl-imidazole class of kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-amino-N-(4-methylphenyl)cyclohexanecarboxamide - CASS 672961-33-0 - EE(@{4.2F
[molaid.com]

¢ To cite this document: BenchChem. [Comprehensive Guide: Structural Profiling and
Functional Validation of PubChem CID 95228]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b5743609/docs#comprehensive-guide-structural-
profiling-and-functional-validation-of-pubchem-cid-95228]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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